Cas no 897485-35-7 (2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole)

• Product Name: 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole
• CAS No: 897485-35-7
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5480294
• Update Time: 2025-05-25

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole

• Inchi： 1S/C17H21N3OS/c1-11-3-4-12(2)15-14(11)18-17(22-15)20-9-7-19(8-10-20)16(21)13-5-6-13/h3-4,13H,5-10H2,1-2H3
• InChI Key： FIIFJUKWECSLEY-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole

Comprehensive Overview of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole (CAS No. 897485-35-7)

The compound 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole (CAS No. 897485-35-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This benzothiazole derivative is characterized by its cyclopropanecarbonylpiperazine moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting small molecule therapeutics for precision medicine.

In recent years, the demand for heterocyclic compounds like 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole has surged due to their versatility in drug design. The benzothiazole core is known for its pharmacophore properties, often associated with anti-inflammatory, antimicrobial, and anticancer effects. This compound’s piperazine linker and cyclopropane group further enhance its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 897485-35-7 exemplifies modern organic synthesis techniques, including cross-coupling reactions and amide bond formation. Its molecular weight and logP values suggest favorable drug-likeness, a key consideration in hit-to-lead optimization. Laboratories focusing on high-throughput screening (HTS) often include such compounds in libraries to identify novel bioactive molecules.

The rise of AI-driven drug discovery has further amplified interest in 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with proteins such as BRD4 or PI3K, which are hotspots in oncology research. This aligns with frequent search queries like "benzothiazole derivatives in cancer therapy" or "piperazine-based drug design", reflecting the compound’s relevance to contemporary scientific discourse.

Another notable aspect is the compound’s potential in central nervous system (CNS) drug development. The blood-brain barrier (BBB) permeability of benzothiazole scaffolds makes them attractive for treating neurodegenerative diseases, a topic frequently explored in PubMed and Google Scholar searches. Researchers are investigating whether CAS No. 897485-35-7 could modulate dopamine receptors or serotonin transporters, addressing unmet needs in mental health therapeutics.

In the context of green chemistry, the synthesis of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole is being optimized to reduce organic solvent waste and improve atom economy. This resonates with the growing emphasis on sustainable pharmaceutical manufacturing, a trending topic in ACS (American Chemical Society) publications and industry conferences.

To conclude, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,7-dimethyl-1,3-benzothiazole (CAS No. 897485-35-7) represents a multifaceted compound with applications spanning drug discovery, computational chemistry, and materials science. Its structural features and biological potential make it a subject of ongoing research, particularly in the era of personalized medicine and AI-augmented science. For those exploring small molecule libraries or medicinal chemistry tools, this compound offers a compelling case study in innovation.